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Compound of Interest

Compound Name: Mesityl-d10 oxide

CAS No.: 207456-83-5

Cat. No.: B1357191

Get Quote

Deuterated Synthons and Spectroscopic Standards in Advanced Research

Executive Summary
Mesityl-d10 oxide (4-Methyl-3-penten-2-one-d10) is the fully deuterated isotopologue of

mesityl oxide, an

-unsaturated ketone.[1] With the chemical formula

and CAS number 207456-83-5, this compound serves as a critical internal standard in
volatilomics (specifically oenology and food science) and a high-value intermediate in
mechanistic studies involving kinetic isotope effects (KIE).

Unlike its proteo-analog, Mesityl-d10 oxide eliminates signal interference in mass

spectrometry and NMR spectroscopy, allowing for precise quantification of trace carbonyls in

complex matrices like wine and biological fluids. This guide details its physicochemical

properties, synthesis from Acetone-d6, and rigorous handling protocols to maintain isotopic

integrity.
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The deuteration of mesityl oxide results in subtle but measurable shifts in physical properties

due to the primary isotope effect (mass increase) and secondary isotope effects (changes in

vibrational energy levels).

Table 1: Comparative Properties of Native vs. Mesityl-d10 Oxide

Property
Mesityl Oxide
(Native)

Mesityl-d10 Oxide Significance

Formula
Mass shift of +10 Da

for MS detection.

Molar Mass 98.14 g/mol 108.20 g/mol

Distinct molecular ion

(

) in GC-MS.

CAS Number 141-79-7 207456-83-5

Unique identifier for

regulatory

compliance.

Boiling Point 129.5 °C ~128–130 °C

Deuterated analogs

often exhibit slightly

lower boiling points

due to reduced

London dispersion

forces.

Density 0.858 g/mL 0.946 g/mL

Higher density

facilitates phase

separation in

extraction protocols.

Isotopic Purity N/A 98 atom % D

Critical for minimizing

"M-1" signal overlap in

quantitative MS.
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The synthesis of Mesityl-d10 oxide is a classic example of adapting bulk industrial chemistry

(aldol condensation) to high-value isotopic labeling. The process utilizes Acetone-d6 as the

starting material.[2]

Reaction Pathway
The synthesis proceeds via a two-stage mechanism:[3][4]

Base-Catalyzed Aldol Condensation: Two molecules of Acetone-d6 condense to form

Diacetone Alcohol-d12.

Dehydration: The alcohol undergoes elimination (often catalyzed by iodine or mild acid) to

yield Mesityl-d10 oxide.

Visualization of Synthesis
The following diagram illustrates the transformation from Acetone-d6 to Mesityl-d10 oxide,

highlighting the conservation of the deuterium label.
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Figure 1: Synthetic pathway for Mesityl-d10 oxide via self-condensation of Acetone-d6.

Experimental Protocol (Adapted for Isotopic Labeling)
Objective: Synthesize 5.0 g of Mesityl-d10 oxide. Precursors: Acetone-d6 (99.9% D), Barium

Hydroxide (cat.), Iodine (cat.).

Condensation: In a flame-dried flask under Argon, reflux Acetone-d6 with catalytic anhydrous

in a Soxhlet extractor containing 3Å molecular sieves (to remove trace water, though not
strictly necessary for the first step, it drives equilibrium).
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Isolation of Intermediate: Distill unreacted Acetone-d6 (recycle) to obtain crude Diacetone

Alcohol-d12.

Dehydration: Add a crystal of Iodine (

) to the crude alcohol. Heat the mixture. The iodine catalyzes the elimination of

.

Purification: Fractionally distill the product. Collect the fraction boiling at 128–130 °C.

Critical Control: Ensure all glassware is silanized or strictly anhydrous to prevent H/D

exchange with atmospheric moisture on glass surfaces.

Applications in Research
Mesityl-d10 oxide is not merely a solvent; it is a precision tool in analytical chemistry and

organic synthesis.

Volatilomics & Oenology (Internal Standard)
In the analysis of wine and food aroma profiles, carbonyls (aldehydes and ketones) are key

odorants. Mesityl-d10 oxide is used as a Stable Isotope Dilution Assay (SIDA) standard.

Method: HS-SPME-GC-MS/MS (Headspace Solid-Phase Microextraction Gas

Chromatography Tandem Mass Spectrometry).

Advantage: It co-elutes or elutes in close proximity to target carbonyls but is spectrally

distinct (+10 Da mass shift). This compensates for matrix effects (e.g., ethanol content

variations in wine) that suppress ionization.

Mechanistic Probes (Singlet Oxygen Ene Reactions)
Researchers utilize Mesityl-d10 oxide as a precursor to synthesize deuterated allylic alcohols.

[1] These are employed to study the stereochemistry and kinetics of ene reactions with singlet

oxygen (

).
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Logic: By comparing the reaction rates of the proteo- vs. deutero-analogs, scientists

calculate Kinetic Isotope Effects (KIE), revealing whether C-H bond breaking is the rate-

determining step.

Analytical Workflow Visualization
The following diagram depicts the workflow for using Mesityl-d10 oxide in wine analysis.
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Figure 2: Analytical workflow for quantifying odor-active carbonyls using Mesityl-d10 oxide as

an internal standard.

Handling, Stability & Safety
As a deuterated enone, Mesityl-d10 oxide requires specific handling to preserve its isotopic

purity and chemical stability.

Isotopic Integrity (H/D Exchange)
Risk: The

-protons (adjacent to the carbonyl) are acidic. Exposure to protic solvents (water, alcohols)
with trace base or acid can lead to H/D exchange, eroding the "d10" status to "d9" or lower.

Protocol: Store under inert atmosphere (Argon/Nitrogen) in septum-sealed vials. Avoid

exposure to atmospheric moisture.

Chemical Stability
Polymerization: Like its non-deuterated counterpart, it can polymerize upon long-term

storage or exposure to light.

Peroxide Formation: As an unsaturated ketone, it has a potential for autoxidation.

Storage: Keep at 2–8 °C, protected from light. Re-test isotopic purity (NMR) annually.

Safety Profile
Hazards: Flammable liquid and vapor.[4] Harmful if swallowed or inhaled.

PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.

Disposal: Segregate as halogen-free organic solvent waste (unless mixed with other

reagents).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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